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Compound of Interest

Compound Name: LY2811376

Cat. No.: B608720 Get Quote

Essential Safety and Handling Guide for
LY2811376
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of LY2811376, a

non-peptidic inhibitor of the β-secretase enzyme (BACE1). Adherence to these procedures is

vital to ensure a safe laboratory environment and the integrity of your research.

Key Safety and Physical Data
A summary of the essential physical and chemical properties of LY2811376 is provided below.

This information is critical for safe handling, storage, and emergency response planning.
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Property Value

Chemical Name
(4S)-4-[2,4-difluoro-5-(5-pyrimidinyl)phenyl]-5,6-

dihydro-4-methyl-4H-1,3-thiazin-2-amine

CAS Number 1194044-20-6[1]

Molecular Formula C₁₅H₁₄F₂N₄S[1]

Molecular Weight 320.4 g/mol [1]

Appearance White to off-white solid

Solubility
Soluble in DMSO (30 mg/mL), DMF (30 mg/mL),

and Ethanol (25 mg/mL).[2][3]

Storage Store at -20°C for long-term stability.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling LY2811376 is essential to minimize exposure and prevent

contamination. The following workflow outlines the key procedural steps.

Safe Handling Workflow for LY2811376

Receiving & Storage Handling & Use Waste & Disposal

Receive Shipment Inspect for Damage Store at -20°C Don Appropriate PPE Weigh in Ventilated Area Prepare Solution Use in Experiment Decontaminate Surfaces Segregate Waste Dispose as Hazardous Waste

Click to download full resolution via product page

A high-level overview of the safe handling workflow for LY2811376.
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To minimize exposure, the following personal protective equipment must be worn at all times

when handling LY2811376.

Eye Protection: Chemical safety goggles are required to protect against splashes.[4] A face

shield should be worn in addition to goggles when there is a significant risk of splashing.[5]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are mandatory.[4]

Gloves should be inspected before use and changed immediately if contaminated. For

prolonged handling, consider double-gloving.

Body Protection: A laboratory coat must be worn to protect street clothing and skin.[4]

Ensure the lab coat is fully buttoned.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or

other ventilated enclosure, a NIOSH-approved respirator is necessary to prevent inhalation

of airborne particles.

Procedural Guidance
Handling and Storage

Engineering Controls: All work with solid LY2811376, including weighing and preparing

solutions, should be conducted in a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.

Preventing Contact: Avoid direct contact with the skin, eyes, and clothing. Should contact

occur, immediately follow the first aid measures outlined below.

Storage: Store LY2811376 in a tightly sealed, clearly labeled container in a freezer at -20°C.

[2]

Spill Response
In the event of a spill, remain calm and follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if the spill is large or in a poorly ventilated space.
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Don PPE: Before attempting to clean the spill, don the appropriate PPE as described above.

Containment: For a solid spill, carefully cover the area with damp paper towels to avoid

raising dust. For a liquid spill, contain it with an absorbent material, such as vermiculite or a

chemical spill pillow, working from the outside in.[6]

Cleanup:

Solid Spills: Gently sweep the dampened material into a designated hazardous waste

container.

Liquid Spills: Use absorbent pads to soak up the spill. Place all contaminated materials

into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water, followed by a rinse

with water. All cleaning materials must be disposed of as hazardous waste.[7]

Disposal Plan
All waste containing LY2811376 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation: Segregate all LY2811376 waste, including unused compound,

contaminated consumables (e.g., pipette tips, gloves, paper towels), and cleaning materials,

from other laboratory waste streams.

Containerization: Place all solid and liquid waste into clearly labeled, sealed, and chemically

compatible hazardous waste containers.[8]

Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous

Waste," the full chemical name "LY2811376," and the approximate concentration and

quantity.

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not dispose of LY2811376 down the

drain or in the regular trash.[9]
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By adhering to these safety protocols, researchers can handle LY2811376 responsibly,

ensuring personal safety and the integrity of their scientific work. Always consult your

institution's specific safety guidelines and the full Safety Data Sheet (SDS) for LY2811376
before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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